Cas no 17527-07-0 (2-(butylamino)ethanesulphonic acid)

• Product name: 2-(butylamino)ethanesulphonic acid
• CAS No: 17527-07-0
• MF: C₆H₁₅NO₃S
• MW: 181.253200769424
• CID: 906321
• PubChem ID: 87147

2-(butylamino)ethanesulphonic acid Chemical and Physical Properties

Names and Identifiers

• 2-(butylamino)ethanesulphonic acid
• 2-(butylamino)ethanesulfonic acid
• Einecs 241-524-1
• NS00025752
• butyltaurin
• 17527-07-0
• SCHEMBL1954602
• Ethanesulfonic acid, 2-(butylamino)-
• DTXSID20169961
• IPRSYPLQDZLFFB-UHFFFAOYSA-N
• NQL65598HC

• Inchi： InChI=1S/C6H15NO3S/c1-2-3-4-7-5-6-11(8,9)10/h7H,2-6H2,1H3,(H,8,9,10)
• InChI Key： IPRSYPLQDZLFFB-UHFFFAOYSA-N
• SMILES： CCCCNCCS(=O)(=O)O

Computed Properties

• Exact Mass: 181.07735
• Monoisotopic Mass: 181.077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 74.8Ų

Experimental Properties

• Density: 1.169
• Refractive Index: 1.477
• PSA: 66.4